Cas no 6310-02-7 (2-Amino-6-chloropyrimidine-4(3H)-thione)

• Product Name: 2-Amino-6-chloropyrimidine-4(3H)-thione
• CAS No: 6310-02-7
• MF: C₄H₄ClN₃S
• MW: 161.612657546997
• CID: 523606
• Update Time: 2025-07-02

2-Amino-6-chloropyrimidine-4(3H)-thione Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-chloropyrimidine-4(3H)-thione
• 4-Pyrimidinethiol,2-amino-6-chloro- (6CI,8CI); AG-G-33271; AC1NFXDJ; 2-Amino-6-chlor-pyrimidin-thiol-(4); CTK5B7547; 2-amino-6-chloro-3H-pyrimidine-4-thione; 4(1H)-Pyrimidinethione,2-amino-6-chloro-; NSC43009;
• 2-amino-6-chloro-1H-pyrimidine-4-thione

• Inchi： 1S/C4H4ClN3S/c5-2-1-3(9)8-4(6)7-2/h1H,(H3,6,7,8,9)
• InChI Key： UQTKZJINYXFFHD-UHFFFAOYSA-N
• SMILES： ClC1=CC(N=C(N)N1)=S

Computed Properties

• Exact Mass: 160.98162
• Monoisotopic Mass: 160.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.5A^2

Experimental Properties

• Density: 1.74
• Boiling Point: 263.6°C at 760 mmHg
• Flash Point: 113.2°C
• Refractive Index: 1.769
• PSA: 50.41
• LogP: 1.95600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 2-Amino-6-chloropyrimidine-4(3H)-thione

Professional Introduction to 2-Amino-6-chloropyrimidine-4(3H)-thione (CAS No. 6310-02-7)

2-Amino-6-chloropyrimidine-4(3H)-thione, with the chemical identifier CAS No. 6310-02-7, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyrimidine family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural versatility. The presence of both amino and thione functional groups, along with a chloro substituent, makes this molecule a versatile intermediate in synthetic chemistry, particularly in the development of novel therapeutic agents.

The structure of 2-amino-6-chloropyrimidine-4(3H)-thione features a six-membered aromatic ring containing two nitrogen atoms, one of which is part of the thione group (C=S). The other nitrogen is connected to an amino group (-NH₂), while the sixth position is substituted with a chlorine atom (-Cl). This unique arrangement imparts distinct reactivity patterns, making it a valuable building block for further chemical modifications. The thione group, in particular, can participate in various reactions such as nucleophilic addition, oxidation-reduction processes, and cyclization reactions, which are crucial for constructing more complex molecular architectures.

In recent years, 2-amino-6-chloropyrimidine-4(3H)-thione has been extensively studied for its potential applications in medicinal chemistry. One of the most promising areas of research involves its role as a precursor in the synthesis of antiviral and anticancer agents. Pyrimidine derivatives are well-documented for their ability to interfere with essential biological pathways in pathogens and cancer cells. For instance, modifications of the pyrimidine core have led to the development of nucleoside analogs that inhibit viral replication by competing with natural nucleosides during DNA/RNA synthesis.

Recent studies have highlighted the compound's utility in the development of kinase inhibitors, which are pivotal in targeted cancer therapy. Kinases are enzymes that play a critical role in cell signaling pathways, and their overactivity is often associated with tumor growth and progression. By designing molecules that specifically inhibit certain kinases, researchers aim to disrupt these pathways and induce apoptosis or cell cycle arrest in cancer cells. The amino and chloro substituents in 2-amino-6-chloropyrimidine-4(3H)-thione provide handles for further derivatization, allowing chemists to fine-tune the pharmacophore to achieve high selectivity and potency against specific kinase targets.

Moreover, the thione group has been exploited for its ability to form metal complexes, which has opened up avenues for developing anticancer metallodrugs. Metal complexes can exhibit enhanced cytotoxicity compared to their free ligand counterparts due to mechanisms such as redox-active species generation and interference with cellular metal homeostasis. Researchers have explored the coordination chemistry of 2-amino-6-chloropyrimidine-4(3H)-thione with transition metals like platinum, copper, and ruthenium, aiming to develop novel metallodrugs with improved therapeutic profiles.

The agrochemical sector has also benefited from the versatility of 2-amino-6-chloropyrimidine-4(3H)-thione. Pyrimidine-based compounds are known for their efficacy as herbicides, fungicides, and insecticides. The chlorine substituent enhances lipophilicity, facilitating membrane penetration in pests or pathogens, while the amino group can be further functionalized to improve binding affinity to biological targets. Current research focuses on developing environmentally sustainable agrochemicals that maintain efficacy while minimizing ecological impact. Derivatives of this compound have shown promise as selective herbicides by targeting specific enzymatic pathways in weeds without harming crops.

From a synthetic chemistry perspective, 2-amino-6-chloropyrimidine-4(3H)-thione serves as a versatile scaffold for exploring new reaction methodologies. Its reactivity allows for diverse functionalizations at multiple sites on the ring system. For example, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at various positions, expanding the library of possible derivatives. Additionally, transition-metal-catalyzed C-H activation strategies have been applied to modify hydrogen atoms on adjacent carbon atoms without requiring pre-functionalized substrates.

The pharmaceutical industry's interest in 2-amino-6-chloropyrimidine-4(3H)-thione extends beyond oncology and agrochemicals. It has been investigated as a component in antimicrobial agents, where pyrimidine derivatives disrupt bacterial DNA replication or metabolic processes. The increasing prevalence of drug-resistant pathogens underscores the need for novel antimicrobial compounds derived from structurally diverse scaffolds like pyrimidines.

In conclusion, 2-amino-6-chloropyrimidine-4(3H)-thione (CAS No. 6310-02-7) is a multifaceted compound with broad applications across multiple domains of chemical research and drug discovery. Its unique structural features enable diverse synthetic manipulations and biological activities, making it indispensable in developing next-generation therapeutics and sustainable agrochemicals. As research continues to uncover new synthetic pathways and pharmacological applications, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.